Cas no 2228378-59-2 ({2,2-difluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine
• CAS No: 2228378-59-2
• MF: C₁₁H₁₁F₂N₅
• MW: 251.235347986221
• CID: 6568701
• PubChem ID: 165743129
• Update Time: 2025-07-13

{2,2-difluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine
• EN300-1956712
• {2,2-difluoro-1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropyl}methanamine
• 2228378-59-2

• Inchi： 1S/C11H11F2N5/c12-11(13)5-10(11,6-14)8-3-1-2-7(4-8)9-15-17-18-16-9/h1-4H,5-6,14H2,(H,15,16,17,18)
• InChI Key： WJTWAITZSOCXMU-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C2N=NNN=2)C=1)CN)F

Computed Properties

• Exact Mass: 251.09825170g/mol
• Monoisotopic Mass: 251.09825170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.5Ų

Additional information on {2,2-difluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine

Introduction to {2,2-difluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine and Its Significance in Modern Chemical Research

{2,2-difluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine (CAS No. 2228378-59-2) is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate both fluorine and tetrazole functional groups, which are known for their ability to enhance the metabolic stability and binding affinity of drug candidates.

The structural framework of this compound features a cyclopropyl ring connected to a phenyl ring, which is further substituted with a {1H-1,2,3,4-tetrazol-5-yl} moiety. The presence of the fluorine atoms at the 2-position of the cyclopropyl ring introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. The tetrazole group, on the other hand, is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and improved binding to target proteins. In particular, the {2,2-difluoro} substitution pattern has been shown to enhance the bioavailability of several therapeutic agents. This compound exemplifies how strategic fluorination can be used to optimize drug-like properties.

The {1H-1,2,3,4-tetrazol-5-yl} group in this molecule is another key feature that contributes to its potential biological activity. Tetrazoles have been reported to exhibit a wide range of biological effects, including anti-inflammatory, antiviral, and anticancer properties. The cyclopropyl ring adds an additional layer of complexity to the molecule's structure, which can influence its conformational flexibility and interactions with biological targets. The combination of these structural elements makes this compound a promising candidate for further investigation.

Current research in this area is focused on understanding the mechanisms by which this compound interacts with biological systems. Computational modeling and experimental studies are being conducted to elucidate its binding mode and identify potential therapeutic applications. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography has provided valuable insights into the structural characteristics of this compound.

One of the most intriguing aspects of this compound is its potential as a scaffold for developing new drugs. The unique combination of fluorine and tetrazole moieties offers a versatile platform for medicinal chemists to explore novel pharmacological targets. By modifying different parts of the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This approach aligns with the growing trend in drug discovery towards rational design based on structural insights.

In addition to its potential therapeutic applications, this compound also serves as an important tool for studying fundamental chemical biology questions. Its unique structure allows researchers to probe the effects of specific functional groups on molecular recognition processes. Such studies can provide valuable insights into the development of new drugs and improve our understanding of biological systems at a molecular level.

The synthesis of {2,2-difluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated reactions such as cross-coupling reactions and cyclization processes. These synthetic strategies highlight the ingenuity required to construct complex molecular architectures and underscore the importance of innovative synthetic methodologies in modern drug discovery.

As research continues to progress, it is expected that more compounds like {2,2-difluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine will be discovered and developed. The integration of computational chemistry with experimental techniques will play a crucial role in accelerating this process. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can uncover new opportunities for therapeutic intervention and push the boundaries of what is possible in chemical biology.

In conclusion,{2,2-difluoro-1-3-(1H-1,2,3，4-tetrazol -5 -y l )phen y l c y c lo p rop y l }me than am ine (CAS No . 2228378 -59 - 2 ) is a structurally interesting compoun d with p o t e n t i al b i o l og i c al act iv ity . Its unique compos it ion off ers a promis ing scaff old f or dr u g d e v e l op ment an d s t u d i e s i n c h em i cal b i o l ogy . With f ur ther re s earc h an d deve l opment , th is compoun d has th e p otential t o cont r ibute t o n e w th er ap eutic app licat ions an d en hance ou r un der stan ding o f bi ol ogi cal syste ms .